2-benzyl-5-oxocyclohexane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 2-Benzyl-5-oxocyclohexanecarboxylic acid involves the reaction of benzyl chloride and 5-oxocyclohexanecarboxylic acid.Molecular Structure Analysis
The molecular formula of 2-Benzyl-5-oxocyclohexanecarboxylic acid is C14H16O3 . Its average mass is 232.275 Da and its monoisotopic mass is 232.109940 Da .Scientific Research Applications
Enantioselective Fluorescent Recognition
2-Benzyl-5-oxocyclohexanecarboxylic acid derivatives have been explored for their ability to act as enantioselective fluorescent sensors. One study demonstrated the potential of cyclohexane-1,2-diamine-based bisbinaphthyl macrocycles for highly enantioselective fluorescent responses to chiral acids, including alpha-hydroxycarboxylic acids and N-protected amino acids. This indicates their potential in enantioselective recognition and analysis (Li et al., 2007).
Plasticizer Identification and Analysis
Derivatives of 2-Benzyl-5-oxocyclohexanecarboxylic acid, like 1,2-Cyclohexane dicarboxylic acid diisononyl ester, have been identified as new generation plasticizers. Studies using GC/MS and ESI/MS methods have been conducted to analyze these plasticizers in polymers, particularly PVC, to reduce toxic effects on human health (Dziwiński et al., 2017).
Catalysis in Chemical Reactions
Ethyl 2-oxocyclohexanecarboxylate, a related compound, has been employed as an efficient ligand for copper-catalyzed coupling reactions. This application spans a variety of chemical syntheses, including the formation of N-arylamides, aryl ethers, and aryl thioethers, showcasing its versatility and efficiency in catalysis (Lv & Bao, 2007).
Photocarboxylation of Benzylic C–H Bonds
In a related study, the photocarboxylation of benzylic C–H bonds with CO2 into 2-arylpropionic acids was achieved under metal-free conditions. This showcases a novel application in organic synthesis and pharmaceutical manufacturing (Meng et al., 2019).
Hydrocarboxylation Catalyst
A Copper(ii) metal-organic framework has been used as a catalyst for the hydrocarboxylation of cyclohexane to cyclohexanecarboxylic acid. This demonstrates an efficient method for alkane hydrocarboxylation in an ionic liquid under mild conditions, expanding the utility of these compounds in industrial processes (Paul et al., 2016).
Enantioselective Synthesis
In pharmaceutical research, enantioselective synthesis of benzyl derivatives, like benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, has been described. This is essential for developing potent CCR2 antagonists, highlighting the significance in drug discovery (Campbell et al., 2009).
Properties
IUPAC Name |
2-benzyl-5-oxocyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O3/c15-12-7-6-11(13(9-12)14(16)17)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPYASTUWLRHTAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CC(C1CC2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.